Cas no 112947-60-1 (1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene)

1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene structure
112947-60-1 structure
Product Name:1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene
CAS No:112947-60-1
MF:C22H10Cl16
MW:841.562791347504
CID:2609820
PubChem ID:71336895
Update Time:2025-04-21

1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene
    • 112947-60-1
    • DTXSID30764663
    • Inchi: 1S/C22H10Cl16/c23-15(24)7-3-1-4-6(2-5(3)9(17(27)28)13(21(35)36)11(7)19(31)32)10(18(29)30)14(22(37)38)12(20(33)34)8(4)16(25)26/h1-2,15-22H
    • InChI Key: LIDFSJWNUZOPLN-UHFFFAOYSA-N
    • SMILES: ClC(C1C(C(Cl)Cl)=C(C(Cl)Cl)C(C(Cl)Cl)=C2C=C3C(C(Cl)Cl)=C(C(Cl)Cl)C(C(Cl)Cl)=C(C(Cl)Cl)C3=CC2=1)Cl

Computed Properties

  • Exact Mass: 841.568093Da
  • Monoisotopic Mass: 833.579893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.3
  • Topological Polar Surface Area: 0Ų
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